Cas no 438219-32-0 (4-Methoxy-3-(2,3,5,6-tetrafluorophenoxy)methyl-benzaldehyde)

• Product Name: 4-Methoxy-3-(2,3,5,6-tetrafluorophenoxy)methyl-benzaldehyde
• CAS No: 438219-32-0
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• MDL: MFCD02090899
• CID: 3057566
• PubChem ID: 842714
• Update Time: 2025-05-27

4-Methoxy-3-(2,3,5,6-tetrafluorophenoxy)methyl-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(2,3,5,6-tetrafluoro-phenoxymethyl)-benzaldehyde
• 4-Methoxy-3-(2,3,5,6-tetrafluorophenoxy)methyl-benzaldehyde

• MDL： MFCD02090899
• Inchi： 1S/C15H10F4O3/c1-21-12-3-2-8(6-20)4-9(12)7-22-15-13(18)10(16)5-11(17)14(15)19/h2-6H,7H2,1H3
• InChI Key： SOOBMJKCWOLEOI-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1OCC1C=C(C=O)C=CC=1OC)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5

4-Methoxy-3-(2,3,5,6-tetrafluorophenoxy)methyl-benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Methoxy-3-(2,3,5,6-tetrafluorophenoxy)methyl-benzaldehyde

Introduction to 4-Methoxy-3-(2,3,5,6-tetrafluorophenoxy)methyl-benzaldehyde (CAS No. 438219-32-0)

4-Methoxy-3-(2,3,5,6-tetrafluorophenoxy)methyl-benzaldehyde (CAS No. 438219-32-0) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its aromatic ring system, methoxy group, and tetrafluorophenoxy substituent, which collectively contribute to its distinctive chemical properties and potential applications.

The molecular formula of 4-Methoxy-3-(2,3,5,6-tetrafluorophenoxy)methyl-benzaldehyde is C₁₆H₉F₄O₃, and its molecular weight is approximately 340.23 g/mol. The presence of the tetrafluorophenoxy group imparts significant electronic and steric effects, making this compound a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their unique properties and wide-ranging applications. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which can be crucial for optimizing drug candidates. The tetrafluorophenoxy group in 4-Methoxy-3-(2,3,5,6-tetrafluorophenoxy)methyl-benzaldehyde plays a pivotal role in this context.

4-Methoxy-3-(2,3,5,6-tetrafluorophenoxy)methyl-benzaldehyde has been explored for its potential use in the development of new drugs targeting various diseases. For instance, recent studies have investigated its role as an intermediate in the synthesis of anti-inflammatory agents and anticancer drugs. The methoxy group on the aromatic ring enhances the compound's solubility and reactivity, making it an attractive candidate for further chemical modifications.

The synthetic route for 4-Methoxy-3-(2,3,5,6-tetrafluorophenoxy)methyl-benzaldehyde typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the reaction of 4-methoxybenzaldehyde with 2,3,5,6-tetrafluorophenyl chloromethyl ether in the presence of a suitable base. This reaction pathway has been optimized to achieve high selectivity and efficiency.

In addition to its pharmaceutical applications, 4-Methoxy-3-(2,3,5,6-tetrafluorophenoxy)methyl-benzaldehyde has also found use in materials science. Its unique electronic properties make it a promising candidate for the development of advanced materials with enhanced performance characteristics. For example, it has been utilized in the synthesis of polymers with improved thermal stability and mechanical strength.

The safety profile of 4-Methoxy-3-(2,3,5,6-tetrafluorophenoxy)methyl-benzaldehyde is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, 4-Methoxy-3-(2,3,5,6-tetrafluorophenoxy)methyl-benzaldehyde (CAS No. 438219-32-0) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and properties make it an invaluable intermediate in the synthesis of pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry.